Cas no 690270-91-8 (Cytidine,4'-C-azido-,5'-heptanoate)

Cytidine,4'-C-azido-,5'-heptanoate structure
690270-91-8 structure
Product Name:Cytidine,4'-C-azido-,5'-heptanoate
CAS No:690270-91-8
MF:C16H24N6O6
MW:396.398363113403
CID:6968719
PubChem ID:175678125
Update Time:2025-08-07

Cytidine,4'-C-azido-,5'-heptanoate Chemical and Physical Properties

Names and Identifiers

    • 690270-91-8
    • Cytidine,4'-C-azido-,5'-heptanoate
    • Inchi: 1S/C16H24N6O6/c1-2-3-4-5-6-11(23)27-9-16(20-21-18)13(25)12(24)14(28-16)22-8-7-10(17)19-15(22)26/h7-8,12-14,24-25H,2-6,9H2,1H3,(H2,17,19,26)/t12-,13+,14-,16-/m1/s1
    • InChI Key: OBQJQGUEBWYSFY-HLPPOEQASA-N
    • SMILES: O1[C@H]([C@@H]([C@@H]([C@]1(COC(CCCCCC)=O)N=[N+]=[N-])O)O)N1C(N=C(C=C1)N)=O

Computed Properties

  • Exact Mass: 396.17573251Da
  • Monoisotopic Mass: 396.17573251Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 10
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.6
  • Topological Polar Surface Area: 149Ų
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd